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Compound of Interest

Compound Name:
Ethyl 6-cyano-1H-indole-2-

carboxylate

Cat. No.: B054647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 6-cyano-1H-indole-2-
carboxylate, a key heterocyclic compound with significant potential in medicinal chemistry and

materials science. This document details its chemical and physical properties, outlines a

general synthetic approach, and discusses its relevance in contemporary research and drug

development based on the activities of structurally related molecules.

Core Compound Properties
Ethyl 6-cyano-1H-indole-2-carboxylate is an indole derivative characterized by an ethyl ester

at the 2-position and a nitrile group at the 6-position of the indole ring. These functional groups

provide versatile handles for further chemical modifications, making it a valuable building block

in organic synthesis.

Property Value Source

CAS Number 104291-81-8 [1][2]

Molecular Formula C₁₂H₁₀N₂O₂ [1]

Molecular Weight 214.22 g/mol [1]

Purity ≥97% [1]
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Computational Data
Computational models provide valuable insights into the physicochemical properties of a

molecule, which can be predictive of its behavior in biological systems.

Parameter Value Source

Topological Polar Surface Area

(TPSA)
65.88 Å² [1]

LogP 2.21628 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 1 [1]

Rotatable Bonds 2 [1]

Synthesis and Experimental Protocols
While a specific detailed experimental protocol for the synthesis of ethyl 6-cyano-1H-indole-2-
carboxylate is not readily available in the surveyed literature, a general and widely applicable

method for the synthesis of indole-2-carboxylates is the Fischer indole synthesis. The following

represents a plausible synthetic workflow.

Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of ethyl 6-cyano-1H-indole-2-carboxylate via

the Fischer indole synthesis.

General Experimental Protocol: Fischer Indole
Synthesis

Hydrazone Formation: 4-cyanophenylhydrazine is reacted with ethyl pyruvate in a suitable

solvent, such as ethanol, often with an acid catalyst (e.g., acetic acid), to form the

corresponding hydrazone. The reaction is typically stirred at room temperature until

completion, which can be monitored by Thin Layer Chromatography (TLC).

Indolization (Cyclization): The formed hydrazone is then subjected to cyclization under acidic

conditions. A variety of acid catalysts can be employed, including polyphosphoric acid (PPA),

sulfuric acid, or Lewis acids like zinc chloride. The mixture is heated to promote the[1][1]-

sigmatropic rearrangement and subsequent cyclization to the indole ring.
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Work-up and Purification: Upon completion of the reaction, the mixture is cooled and

neutralized, often by pouring it into a biphasic mixture of water and an organic solvent (e.g.,

ethyl acetate). The organic layer is separated, washed, dried over an anhydrous salt (e.g.,

Na₂SO₄), and concentrated under reduced pressure. The crude product is then purified,

typically by column chromatography on silica gel, to yield the pure ethyl 6-cyano-1H-indole-
2-carboxylate.

Applications in Research and Drug Development
The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast number

of natural products and synthetic drugs. The presence of a cyano group, an electron-

withdrawing group, at the 6-position can significantly influence the electronic properties of the

indole ring system and its interaction with biological targets.

While specific biological data for ethyl 6-cyano-1H-indole-2-carboxylate is limited in public

literature, derivatives of 6-cyanoindole have shown notable activity. For instance, they have

been investigated as ligands for the dopamine D4 receptor, a target for neuropsychiatric

disorders.[3] The position of the cyano group on the indole ring has been shown to be a critical

determinant of biological activity, with 6-cyanoindole derivatives exhibiting moderate to high

affinity for this receptor.[3]

Furthermore, the cyanoindole moiety is a key component in various bioactive molecules. For

example, 5-cyanoindole is a crucial intermediate in the synthesis of the antidepressant

Vilazodone.[4] This highlights the potential of cyano-substituted indoles as valuable starting

materials for the development of novel therapeutics.

Potential Logical Relationships in Drug Discovery
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Caption: Logical relationships illustrating the utility of ethyl 6-cyano-1H-indole-2-carboxylate
in scientific research.

Conclusion
Ethyl 6-cyano-1H-indole-2-carboxylate is a molecule of significant interest for researchers in

organic synthesis and medicinal chemistry. Its structural features suggest a high potential for

the development of novel bioactive compounds. While detailed experimental and biological

data for this specific compound are not extensively documented in publicly accessible

literature, the established importance of the indole nucleus and cyano-substituted derivatives

provides a strong rationale for its further investigation and utilization in drug discovery and

materials science. Researchers are encouraged to explore its synthetic utility and to investigate

its biological profile to unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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